Cas no 436110-08-6 (4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide)

• Product Name: 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide
• CAS No: 436110-08-6
• MF: C₁₈H₁₇ClF₃N₃S
• MW: 399.860892057419
• CID: 6464244
• Update Time: 2025-10-29

4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide
• 4-(3-chlorophenyl)-N-[2-(trifluoromethyl)phenyl]piperazine-1-carbothioamide

• Inchi： 1S/C18H17ClF3N3S/c19-13-4-3-5-14(12-13)24-8-10-25(11-9-24)17(26)23-16-7-2-1-6-15(16)18(20,21)22/h1-7,12H,8-11H2,(H,23,26)
• InChI Key： MGFUQBVISMSHRK-UHFFFAOYSA-N
• SMILES： N1(C(=S)NC2=CC=CC=C2C(F)(F)F)CCN(C2=CC=CC(Cl)=C2)CC1

Additional information on 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide

Chemical Profile of 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide (CAS No. 436110-08-6)

4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide, identified by its CAS number 436110-08-6, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential pharmacological applications. This compound belongs to the piperazine-thioamide class, a chemical scaffold that is widely explored for its role in modulating central nervous system (CNS) activities. The presence of both chloro and trifluoromethyl substituents in its aromatic rings introduces unique electronic and steric properties, which are critical in determining its biological efficacy and selectivity.

The molecular structure of 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide consists of a piperazine ring linked to a phenyl group via a sulfur-containing amide bond. The chloro substituent on the phenyl ring at position 3 enhances lipophilicity while potentially influencing metabolic stability, whereas the trifluoromethyl group at position 2 on the second phenyl ring increases electron-withdrawing effects, thereby affecting receptor binding affinity. Such structural features are often leveraged in drug design to optimize interactions with biological targets.

In recent years, there has been growing interest in exploring novel piperazine derivatives for their therapeutic potential. The thioamide moiety in 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide has been particularly studied for its ability to modulate neurotransmitter systems, including dopamine and serotonin pathways. These pathways are implicated in a variety of neurological and psychiatric disorders, making this compound a promising candidate for further investigation.

Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing drug potency and metabolic stability. The trifluoromethyl group in 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide contributes to increased binding affinity by reducing metabolic degradation, a common challenge in drug development. Additionally, the chloro substituent may participate in hydrogen bonding interactions with biological targets, further refining the compound's pharmacokinetic profile.

The synthesis of 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thioamide bond through nucleophilic substitution or condensation reactions, followed by functional group modifications to introduce the chloro and trifluoromethyl groups. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each synthetic stage.

Beyond its structural significance, 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide has been investigated for its potential role in addressing neurological disorders. Preliminary pharmacological studies suggest that this compound may exhibit properties relevant to conditions such as depression, anxiety, and Parkinson's disease. The interplay between the chloro and trifluoromethyl groups likely modulates receptor binding profiles, leading to selective pharmacological activity.

The development of novel therapeutic agents relies heavily on understanding their interactions with biological targets at a molecular level. Computational modeling and molecular dynamics simulations have been increasingly used to predict how 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide interacts with proteins such as serotonin receptors or dopamine transporters. These studies provide valuable insights into optimizing drug candidates for improved efficacy and reduced side effects.

In conclusion, 4-(3-chlorophenyl)-N-2-(trifluoromethyl)phenylpiperazine-1-carbothioamide (CAS No. 436110-08-6) represents a significant advancement in medicinal chemistry due to its complex structure and potential therapeutic applications. Its unique combination of substituents makes it an attractive candidate for further research into neurological disorders. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug development.